Cas no 82511-51-1 (1H-Pyrrole, 3-[(phenylmethyl)thio]-)

1H-Pyrrole, 3-[(phenylmethyl)thio]- structure
82511-51-1 structure
Product name:1H-Pyrrole, 3-[(phenylmethyl)thio]-
CAS No:82511-51-1
MF:C11H11NS
MW:189.27674
CID:689383
PubChem ID:12789395

1H-Pyrrole, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 3-[(phenylmethyl)thio]-
    • 3-benzylsulfanyl-1H-pyrrole
    • 3-(Benzylsulfanyl)-1H-pyrrole
    • DTXSID20509909
    • 82511-51-1
    • Inchi: InChI=1S/C11H11NS/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11/h1-8,12H,9H2
    • InChI Key: MMSVVRAEKZUQGT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CSC2=CNC=C2

Computed Properties

  • Exact Mass: 189.06122053g/mol
  • Monoisotopic Mass: 189.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.1Ų

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